Cas no 1705219-63-1 (N-benzyl-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide)

• Product Name: N-benzyl-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide
• CAS No: 1705219-63-1
• MF: C₁₇H₂₀N₂OS₂
• MW: 332.483501434326
• CID: 5549941
• PubChem ID: 90632982
• Update Time: 2025-10-24

N-benzyl-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide
• N-benzyl-7-thiophen-2-yl-1,4-thiazepane-4-carboxamide
• AKOS025106449
• F6481-4454
• 1705219-63-1

• Inchi： 1S/C17H20N2OS2/c20-17(18-13-14-5-2-1-3-6-14)19-9-8-16(22-12-10-19)15-7-4-11-21-15/h1-7,11,16H,8-10,12-13H2,(H,18,20)
• InChI Key： AARSPVDAKQJYDO-UHFFFAOYSA-N
• SMILES： S1CCN(C(NCC2C=CC=CC=2)=O)CCC1C1=CC=CS1

Computed Properties

• Exact Mass: 332.10170561g/mol
• Monoisotopic Mass: 332.10170561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.9Ų

Additional information on N-benzyl-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide

N-benzyl-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1705219-63-1, known as N-benzyl-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group, a thiophene moiety, and a 1,4-thiazepane ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

Recent studies have highlighted the potential of N-benzyl-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide in drug discovery. The benzyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. Meanwhile, the thiophene moiety introduces aromaticity and electron-withdrawing effects, which can modulate the compound's reactivity and bioavailability. The 1,4-thiazepane ring, a six-membered heterocyclic structure containing sulfur and nitrogen atoms, provides additional structural rigidity and serves as a platform for further functionalization.

One of the most promising applications of this compound lies in its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that N-benzyl-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide exhibits moderate inhibitory activity against certain kinases, which are key players in cancer progression. This finding underscores its potential as a lead compound for developing anti-cancer therapies.

In addition to its biological applications, this compound has also been explored for its role in materials science. The combination of aromaticity from the thiophene group and the heterocyclic structure of the 1,4-thiazepane ring makes it an attractive candidate for use in organic electronics. Specifically, studies have demonstrated that this compound can be incorporated into organic semiconductors to enhance their charge transport properties.

The synthesis of N-benzyl-7-(thiophen-2-yl)-1,4-thiazepane-4-carboxamide involves a multi-step process that typically begins with the preparation of the thiazepane ring. This is followed by functionalization with the benzyl and thiophene groups through nucleophilic substitution or coupling reactions. The final step involves amide bond formation to introduce the carboxamide group.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the presence of all functional groups and validate the molecular structure.

Looking ahead, ongoing research is focused on optimizing the synthesis of N-benzyl-7-(thiophen-2-yli)-1,4-thiazepanecarboxamide to improve yield and purity while reducing costs. Additionally, efforts are being made to explore its pharmacokinetic properties and toxicity profile to better understand its suitability as a drug candidate.

In conclusion, N-benzyl-S-(thiophen-Z-yli)-I,A-tbazinecarboxamide (CAS No. 17052I9-G3-I) represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing both medicinal chemistry and materials science research.